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Compound of Interest

Compound Name: Linolenyl myristate

Cat. No.: B15549111 Get Quote

Essential Safety and Handling Guide for
Linolenyl Myristate
This guide provides crucial safety and logistical information for handling Linolenyl myristate in

a laboratory setting. The following procedures are based on the safety data for similar fatty acid

esters and are intended to ensure the safe handling, use, and disposal of this compound by

researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Linolenyl myristate is a fatty acid ester. While specific hazard data for this compound is not

readily available, analogous compounds such as other fatty acid esters are generally

considered to have a low level of acute toxicity. However, they may cause mild skin and eye

irritation upon contact.[1][2][3][4] Therefore, appropriate personal protective equipment should

be worn to minimize exposure.
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PPE Category Item Specification Purpose

Eye/Face Protection Safety Goggles

Tightly fitting with

side-shields

conforming to EN 166

(EU) or NIOSH (US).

[5]

To protect eyes from

splashes.

Skin Protection Gloves

Chemical-resistant

(e.g., nitrile,

neoprene).

To prevent skin

contact.

Lab Coat/Protective

Clothing

Fire/flame resistant

and impervious

clothing is

recommended.[5]

To protect skin and

clothing from

splashes.

Respiratory Protection Respirator

Use a full-face

respirator if exposure

limits are exceeded or

if irritation is

experienced.[5]

To protect against

inhalation of aerosols

or vapors.

Operational and Handling Procedures
Proper handling procedures are essential to ensure safety in the laboratory.

Standard Handling Protocol:

Ventilation: Always handle Linolenyl myristate in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation of any potential vapors or aerosols.[6]

Avoiding Contact: Take measures to prevent contact with skin and eyes by wearing the

appropriate PPE.[7]

Hygiene Practices: Practice good industrial hygiene. Wash hands thoroughly after handling

and before eating, drinking, or smoking.[8] Contaminated clothing should be removed and

washed before reuse.[1]
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Ignition Sources: Keep away from open flames and other sources of ignition, as the

compound is combustible.[1]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is necessary.

Spill and Leak Procedures:

Spill Size Containment and Clean-up

Small Spill

Absorb with inert material (e.g., sand,

vermiculite) and place in a suitable, closed

container for disposal.[8]

Large Spill

Evacuate the area. Contain the spill to prevent it

from entering drains.[9] Use personal protective

equipment, including respiratory protection if

necessary.[1]

First Aid Measures:

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[7]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water.[7]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing and seek medical

attention.[7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[7]
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Storage and Disposal Plan
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

Keep away from incompatible materials such as strong oxidizing agents.[9]

Disposal:

Dispose of the waste material in accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains.[5]

Contaminated packaging should be disposed of in the same manner as the product.

Safety Workflow Diagram
The following diagram illustrates the logical workflow for safely handling Linolenyl myristate.
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Workflow for Safe Handling of Linolenyl Myristate

Preparation

Handling Procedure
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Caption: Workflow for the safe handling of Linolenyl myristate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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